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Introduction to Alkanes: The Case of Undecane

Alkanes represent the simplest class of organic compounds, consisting entirely of carbon and hydrogen atoms linked by single bonds.[1] As saturatec
hydrocarbons, their general formula is CnH2n+2. This guide focuses on undecane (also known as n-undecane or hendecane), the straight-chain
alkane with eleven carbon atoms and the chemical formula C11H24.[2][3][4] While seemingly simple, undecane serves as a crucial model compounc
for understanding the physicochemical properties of medium-chain alkanes and has a surprising breadth of applications, from industrial processes to
the intricate chemical language of insects.[3][4] This document provides a comprehensive technical overview of undecane, covering its properties,
synthesis, reactivity, applications, and safety protocols, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Structural Properties

Undecane is a colorless liquid at room temperature with a faint, gasoline-like odor.[2][4][5] Its properties are dictated by its molecular structure: an
unbranched chain of eleven sp? hybridized carbon atoms forming a flexible zigzag conformation with approximate bond angles of 109.5°.[4] The
nonpolar nature of its C-C and C-H bonds results in weak intermolecular van der Waals forces, defining its physical state and solubility characteristics

(4]

Table 1: Key Physicochemical Properties of n-Undecane
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Property Value Source(s)
Molecular Formula C11H24 [2131041
Molar Mass 156.31 g/mol [2][5]
Appearance Colorless liquid [2][5]

Odor Faint, gasoline-like [2]1[31[4]
Density 0.740 g/cm3 (at 20°C) [2]1[31[4]
Melting Point -26 °C (-15 °F) [2][3][4]1[6]
Boiling Point 196 °C (385 °F) [2][3][41[6]
Flash Point 60 °C (140 °F) 71

Vapor Pressure

55 Pa (0.41 mmHg) at 25°C

(214

Water Solubility

Insoluble (approx. 0.014 mg/L at 25°C)

[5]

Solubility in Organics

Miscible with ethanol, ether, and other organic

solvents

[3105]

Refractive Index (nD)

1.417 (at 20°C)

[2141

Autoignition Temp.

220°C

[71

graph Undecane Structure {
layout=neato;

node [shape=circle, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF", fontname="Helvetica", fontsize=12

edge [color="#202124"1;

// Define nodes for the carbon backbone

Cl [pos="0,0!", label="C"];
C2 [pos="1,0.5!", label="C"];
C3 [pos="2,0!", label="C"];
C4 [pos="3,0.5!", label="C"];
C5 [pos="4,0!", label="C"1;
C6 [pos="5,0.5!", label="C"];
C7 [pos="6,0!", label="C"];
C8 [pos="7,0.5!", label="C"];
C9 [pos="8,0!", label="C"];
C1l0 [pos="9,0.5!", label="C"];
Cll [pos="10,0!", label="C"];

// Connect the carbon atoms

cL --C2--C3--C4--C --¢C6 --C7--0C8 --09 --C10 -- C11;

// Add label

lab [label="n-Undecane (CiiH24)", pos="5,-1!", shape=plaintext, fontcolor="#202124", fontsize=14];

}

Caption: Skeletal structure of n-undecane.

Production and Synthesis
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Industrial Production

The primary commercial source of undecane is petroleum.[8][9] During the refining process, crude oil is subjected to fractional distillation. Undecane
is isolated from kerosene and gas oil fractions, which are rich in C9-C17 hydrocarbons.[9] Further purification is achieved through selective adsorptiol
using molecular sieves, which separate the linear n-alkanes from branched and cyclic isomers.[9]

Synthetic Routes

While fractional distillation is the main industrial method, undecane can also be produced synthetically, which is often the case for laboratory-grade
reagents.

» Catalytic Hydrogenation: A common laboratory and industrial synthesis involves the catalytic hydrogenation of an unsaturated C11 hydrocarbon,
such as 1-undecene. The reaction adds hydrogen across the double bond to yield the saturated alkane.[8][10]

o Reaction: C11H22 (1-Undecene) + H2 - C11H24 (Undecane)

« Fischer-Tropsch Synthesis: This process converts a mixture of carbon monoxide and hydrogen (syngas) into liquid hydrocarbons, including
undecane.[5][9] It serves as a method to produce alkanes from non-petroleum sources like coal, natural gas, or biomass.

Chemical Reactivity and Key Reactions

As a saturated alkane, undecane is characterized by its low reactivity.[3][4] Its C-C and C-H sigma bonds are strong and nonpolar, making it resistan
to attack by most acids, bases, and oxidizing agents under normal conditions.[11] However, it will undergo several key reactions, primarily under high
energy conditions.

Combustion

Like all hydrocarbons, undecane undergoes combustion in the presence of oxygen, a highly exothermic reaction that is the basis for its use in fuels.
» Complete Combustion: With sufficient oxygen, the products are carbon dioxide and water.[12]
o Balanced Equation: 2 C11H24 + 34 02 - 22 CO2 + 24 H20[12]

* Incomplete Combustion: In a limited supply of oxygen, combustion is incomplete, producing toxic carbon monoxide and soot (carbon) in addition to
CO2 and water.[10]

Products
Reactants EAHh< 0 i
(Exothermic) (22 CO:z (Carbon Dioxide))
( 2 C11H24 (Undecane) j A
AH <0

(Exothermic) 24 H20 (Water)
34 02 (Oxygen)

Click to download full resolution via product page

Caption: Complete combustion of undecane.

Halogenation

Undecane reacts with halogens (e.g., CI2, Br2) via a free-radical substitution mechanism, typically initiated by UV light. This process is generally non
selective, leading to a mixture of halogenated isomers. For instance, the reaction with chlorine produces various chloroundecane isomers and
hydrogen chloride.[10]
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Catalytic Hydroisomerization

For applications in fuels, linear alkanes like n-undecane are often converted into their more highly branched isomers, which possess higher octane
ratings.[13] This is achieved through catalytic hydroisomerization, a process that uses a bifunctional catalyst (containing both metal and acid sites) to
rearrange the carbon skeleton.[13]

Spectroscopic Characterization Workflow

Identifying an unknown compound or verifying the purity of a sample relies on a combination of spectroscopic techniques.[14][15][16] For undecane,
the workflow involves Mass Spectrometry, IR Spectroscopy, and NMR Spectroscopy.

(v

S

ndecane Samplej
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Mass Spectrometry (MS) Infrared (IR) Spectroscopy

C-H Bonds
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Structure Confirmed:
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Click to download full resolution via product page
Caption: Workflow for spectroscopic identification of undecane.

* Mass Spectrometry (MS): The mass spectrum of undecane will show a molecular ion peak (M+) at an m/z (mass-to-charge ratio) corresponding tc
its molecular weight, approximately 156.[5] The spectrum will also display a characteristic fragmentation pattern of C-C bond cleavages, resulting ii
a series of peaks separated by 14 mass units (CH2).

« Infrared (IR) Spectroscopy: The IR spectrum of an alkane is relatively simple. For undecane, it is characterized by strong C-H stretching vibrations
just below 3000 cm~* and C-H bending vibrations around 1465 cm~* and 1375 cm~1. The absence of significant peaks in other regions (e.g., 1600-
1800 cm~1 for C=0, or >3000 cm~1 for O-H) confirms its identity as a saturated hydrocarbon.[15][16]

* Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum of n-undecane shows a triplet at approximately 0.88 ppm, corresponding to the six protons of the two
terminal methyl (CH3) groups. The bulk of the spectrum consists of a large, complex multiplet around 1.26 ppm, arising from the 18 protons of th
nine internal methylene (CH2) groups.

o 13C NMR: The carbon NMR spectrum will display distinct signals for the chemically non-equivalent carbons in the chain, with chemical shifts in tr
typical aliphatic region (approx. 14-32 ppm).

Applications in Research and Industry
Undecane's well-defined properties and commercial availability make it a versatile compound in various fields.
« Fuels and Lubricants: It is a component of gasoline, diesel, and jet fuels.[5] Additionally, it is used as a lubricating agent and in lubricant additives.[*

« Organic Synthesis: In the laboratory, it serves as a non-polar solvent and a distillation chaser—a high-boiling-point solvent added to a distillation to
ensure the complete transfer of a more volatile product.[3][5][8]
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« Analytical Chemistry: Due to its stability and known boiling point, undecane is frequently used as an internal standard in gas chromatography (GC!
for the analysis of other hydrocarbons.[2][3][4]

* Cosmetics and Personal Care: Undecane is used as an emollient and skin-conditioning agent in cosmetic formulations.[17][18] It provides a
lightweight, non-greasy feel and helps to soften and smooth the skin by forming a barrier that limits water loss.[18]

+ Pheromone Chemistry: Undecane plays a significant role in chemical ecology. It acts as a mild sex attractant for certain moths and cockroaches ai
serves as a critical alarm pheromone for various ant species, triggering rapid movement and defensive behaviors when released.[2][3][19]

Safety, Handling, and Toxicology

While undecane has low acute toxicity, it presents specific hazards that require careful management in a laboratory or industrial setting.[8]

Table 2: GHS Hazard Information for Undecane

Pictograms GHS02: Flammable, GHS08: Health Hazard[2]

Signal Word Danger[2][20]

H226: Flammable liquid and vapor. H304: May be fatal if swallowed and enters
Hazard Statements airways.[2][20][21] EUHO066: Repeated exposure may cause skin dryness or
cracking.[20]

P210: Keep away from heat, sparks, open flames.[21] P301+P310: IF
Precautionary Statements SWALLOWED: Immediately call a POISON CENTER/doctor.[2][20][21] P331:
Do NOT induce vomiting.[2][20][21] P405: Store locked up.[20]

Experimental Protocol: Safe Handling and Storage

« Ventilation: Always handle undecane in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[5][20]

« Ignition Sources: Undecane is a combustible liquid.[21] Eliminate all potential ignition sources, including open flames, sparks, and hot surfaces.[11
Use grounded equipment to prevent static discharge.[11]

* Personal Protective Equipment (PPE):
o Wear chemical-resistant gloves (e.g., nitrile) and safety goggles or a face shield.[6]
o Use a flame-retardant lab coat.[21]
o For potential uncontrolled release, a positive-pressure, air-supplying respirator may be required.[21]

* Spill Management:
o In case of a small spill, absorb the liquid with a non-combustible material like sand or diatomaceous earth.[11][20]
o Collect the absorbed material using non-sparking tools and place it in a sealed container for proper disposal.[11]
o Prevent spills from entering drains or waterways.[5][20]

« Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances like strong oxidizing agents (e.g.,
nitrates, peroxides).[11][21]

o Store locked up and observe precautions for flammable liquids.[20][21]

o First Aid:
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o Ingestion: The primary danger is aspiration into the lungs, which can be fatal.[21] Do NOT induce vomiting.[20][21] Seek immediate medical
attention.

o

Inhalation: Move the affected person to fresh air.

o Skin Contact: Remove contaminated clothing and rinse the skin with water. Repeated contact can cause defatting and dryness.[20][21]

o

Eye Contact: Rinse eyes with plenty of water.
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